Cas no 109522-26-1 (Benzyl N-(1-cyano-2-phenylethyl)carbamate)

• Product Name: Benzyl N-(1-cyano-2-phenylethyl)carbamate
• CAS No: 109522-26-1
• MF: C₁₇H₁₆N₂O₂
• MW: 280.321144104004
• MDL: MFCD08062705
• CID: 1192146
• PubChem ID: 11818332
• Update Time: 2025-05-21

Benzyl N-(1-cyano-2-phenylethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Benzyl N-(1-cyano-2-phenylethyl)carbamate
• ACMC-20mcck
• CTK0G2397
• 2-(benzyloxycarbonylamino)-3-phenyl-propionitrile
• benzyl(1-cyano-2-phenylethyl)carbamate
• N-(Benzyloxycarbonyl)-DL-phenylalaninnitril
• SureCN6312394
• AGN-PC-000A6Y
• Carbamic acid, (1-cyano-2-phenylethyl)-, phenylmethyl ester
• ACMC-20mcck; CTK0G2397; 2-(benzyloxycarbonylamino)-3-phenyl-propionitrile; benzyl(1-cyano-2-phenylethyl)carbamate; N-(Benzyloxycarbonyl)-DL-phenylalaninnitril; SureCN6312394; AGN-PC-000A6Y; Carbamic acid, (1-cyano-2-phenylethyl)-, phenylmethyl ester;
• (S)-benzyl 1-cyano-2-phenylethylcarbamate
• benzyl (1-cyano-2-phenylethyl)carbamate
• OYNUPIUEKUPWOE-UHFFFAOYSA-N
• 109522-26-1
• Carbamic acid, [(1S)-1-cyano-2-phenylethyl]-, phenylmethyl ester (9CI)
• SCHEMBL6312394
• MFCD08062705
• DTXSID50473649
• EN300-25186292
• AKOS038555113

• MDL： MFCD08062705
• Inchi： 1S/C17H16N2O2/c18-12-16(11-14-7-3-1-4-8-14)19-17(20)21-13-15-9-5-2-6-10-15/h1-10,16H,11,13H2,(H,19,20)
• InChI Key： OYNUPIUEKUPWOE-UHFFFAOYSA-N
• SMILES： O(C(NC(C#N)CC1C=CC=CC=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 280.121177757g/mol
• Monoisotopic Mass: 280.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 62.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on Benzyl N-(1-cyano-2-phenylethyl)carbamate

Recent Advances in the Study of Benzyl N-(1-cyano-2-phenylethyl)carbamate (CAS: 109522-26-1) in Chemical Biology and Pharmaceutical Research

The compound Benzyl N-(1-cyano-2-phenylethyl)carbamate (CAS: 109522-26-1) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This carbamate derivative, characterized by its cyano and phenyl functional groups, serves as a versatile intermediate in organic synthesis and drug development. Recent studies have explored its role as a building block for peptidomimetics and protease inhibitors, leveraging its ability to mimic natural peptide bonds while offering enhanced metabolic stability.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's utility in constructing novel HIV-1 protease inhibitors. The cyano group at the β-position was found to significantly influence the binding affinity to the protease active site, with molecular docking simulations revealing a unique interaction pattern with catalytic aspartate residues. This work suggests that 109522-26-1 derivatives may offer a new approach to overcoming drug resistance in antiretroviral therapy.

Another important application emerged from recent cancer research, where Benzyl N-(1-cyano-2-phenylethyl)carbamate was used as a precursor for developing selective kinase inhibitors. A 2024 Nature Chemical Biology publication reported its incorporation into ATP-competitive inhibitors targeting aberrant kinase signaling in non-small cell lung cancer. The structural flexibility of this scaffold allowed for fine-tuning of selectivity profiles, addressing the challenge of off-target effects common in kinase inhibitor development.

From a synthetic chemistry perspective, advances in asymmetric synthesis have improved access to enantiomerically pure forms of 109522-26-1. A recent Organic Letters paper (2024) described an efficient enzymatic resolution method using lipase B from Candida antarctica, achieving >99% ee for both enantiomers. This development is particularly valuable for structure-activity relationship studies where chirality significantly impacts biological activity.

The safety profile and ADME properties of 109522-26-1 derivatives have also been investigated in recent preclinical studies. Research published in Drug Metabolism and Disposition (2023) demonstrated favorable metabolic stability and blood-brain barrier penetration for certain analogs, suggesting potential CNS applications. However, structure-toxicity relationship studies indicated that specific modifications to the phenyl ring could mitigate potential hepatotoxicity concerns observed in some derivatives.

Looking forward, the unique chemical properties of Benzyl N-(1-cyano-2-phenylethyl)carbamate continue to inspire innovative applications. Current research directions include its use in PROTAC design, where its ability to form stable interactions with target proteins is being exploited, and in the development of covalent inhibitors targeting reactive cysteine residues. The compound's versatility ensures it will remain an important tool in medicinal chemistry and chemical biology research for years to come.